Cas no 80272-23-7 (3-(4-fluorophenyl)-6-methylindan-1-one)

3-(4-fluorophenyl)-6-methylindan-1-one structure
80272-23-7 structure
Product Name:3-(4-fluorophenyl)-6-methylindan-1-one
CAS No:80272-23-7
MF:C16H13FO
MW:240.272228002548
CID:985337
PubChem ID:3018923
Update Time:2025-04-20

3-(4-fluorophenyl)-6-methylindan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluorophenyl)-6-methylindan-1-one
    • 3-(4-fluorophenyl)-6-methyl-2,3-dihydroinden-1-one
    • 3-(4-Fluorophenyl)-6-methyl-2,3-dihydro-1H-inden-1-one
    • SCHEMBL10655495
    • 80272-23-7
    • DTXSID801001130
    • 3-(4'-fluorophenyl)-6-methyl-1-indanone
    • DMZGDJOWXYJRMX-UHFFFAOYSA-N
    • EINECS 279-436-0
    • NS00060189
    • Inchi: 1S/C16H13FO/c1-10-2-7-13-14(9-16(18)15(13)8-10)11-3-5-12(17)6-4-11/h2-8,14H,9H2,1H3
    • InChI Key: DMZGDJOWXYJRMX-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C2C=CC(C)=CC=2C(C1)=O

Computed Properties

  • Exact Mass: 240.095043
  • Monoisotopic Mass: 240.095043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.203
  • Boiling Point: 357.7°C at 760 mmHg
  • Flash Point: 165.3°C
  • Refractive Index: 1.594
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